Cas no 75066-50-1 (3-Benzyl-1,3-thiazol-3-ium Bromide)

• Product Name: 3-Benzyl-1,3-thiazol-3-ium Bromide
• CAS No: 75066-50-1
• MF: C₁₀H₁₀BrNS
• MW: 256.162100315094
• MDL: MFCD01631293
• CID: 557860
• PubChem ID: 87564823
• Update Time: 2025-06-30

3-Benzyl-1,3-thiazol-3-ium Bromide Chemical and Physical Properties

Names and Identifiers

• Thiazolium,3-(phenylmethyl)-, bromide (1:1)
• 3-Benzylthiazolium Bromide
• 3-benzyl-1,3-thiazol-3-ium,bromide
• 3-Benzylthiazol-3-ium bromide
• Benzylthiazoliumbromide
• 3-benzyl-1,3-thiazol-3-ium;bromide
• 3-benzyl-1,3-thiazol-3-ium bromide
• X3469
• MFCD01631293
• B1939
• DTXSID70469382
• 3-Benzylthiazol-3-iumbromide
• 3-Benzylthiazolium Bromide ,
• CS-0455493
• 75066-50-1
• D88879
• AKOS025394828
• SCHEMBL3934457
• BVVXTLWKNXVYDS-UHFFFAOYSA-M
• 3-Benzyl-1,3-thiazol-3-ium Bromide

• MDL： MFCD01631293
• Inchi： 1S/C10H10NS.BrH/c1-2-4-10(5-3-1)8-11-6-7-12-9-11;/h1-7,9H,8H2;1H/q+1;/p-1
• InChI Key： BVVXTLWKNXVYDS-UHFFFAOYSA-M
• SMILES： [Br-].S1C=C[N+](=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 254.97200
• Monoisotopic Mass: 254.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: 。
• Melting Point: 155.0 to 159.0 deg-C
• PSA: 32.12000
• LogP: -0.91210
• Solubility: 。

3-Benzyl-1,3-thiazol-3-ium Bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Benzyl-1,3-thiazol-3-ium Bromide

3-Benzyl-1,3-thiazol-3-ium Bromide (CAS No: 75066-50-1)

The compound 3-Benzyl-1,3-thiazol-3-ium Bromide (CAS No: 75066-50-1) is a fascinating organic compound with significant applications in various fields of chemistry and material science. This compound belongs to the class of thiazole derivatives, which are widely studied due to their unique electronic properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The thiazole ring structure is a key feature of this compound, contributing to its stability and reactivity.

Recent studies have highlighted the importance of thiazole derivatives in the development of novel materials for energy storage applications. For instance, researchers have explored the use of 3-Benzyl-1,3-thiazol-3-ium Bromide as an electrolyte additive in lithium-ion batteries. Its ability to form stable interphases on electrode surfaces has been shown to enhance battery performance and cycle life. This application underscores the potential of this compound in advancing energy storage technologies.

In addition to its role in energy storage, 3-Benzyl-1,3-thiazol-3-ium Bromide has also been investigated for its antibacterial properties. A 2022 study demonstrated that this compound exhibits potent activity against Gram-positive bacteria, making it a promising candidate for the development of new antimicrobial agents. The benzyl group attached to the thiazole ring plays a crucial role in enhancing its bioactivity, as it provides additional sites for interactions with bacterial membranes.

The synthesis of 3-Benzyl-1,3-thiazol-3-ium Bromide involves a multi-step process that typically starts with the preparation of the corresponding thioamide intermediate. This intermediate undergoes cyclization under specific conditions to form the thiazole ring. The bromination step is then carried out to introduce the bromide ion, resulting in the final product. The reaction conditions are carefully optimized to ensure high yield and purity of the compound.

From a structural perspective, 3-Benzyl-1,3-thiazol-3-ium Bromide consists of a thiazole ring with a benzyl substituent at position 3 and a bromine atom as the counterion. The thiazole ring is aromatic and exhibits conjugation across its nitrogen and sulfur atoms, which contributes to its stability and electronic properties. The benzyl group introduces additional functionality, such as increased lipophilicity and potential sites for further chemical modification.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure of 3-Benzyl-1,3-thiazol-3